Cas no 516447-52-2 (1-1-(4-fluorophenyl)ethylpiperazine)

• Product Name: 1-1-(4-fluorophenyl)ethylpiperazine
• CAS No: 516447-52-2
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD05187206
• CID: 1573449
• PubChem ID: 4001464
• Update Time: 2025-04-21

1-1-(4-fluorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-Fluorophenyl)ethyl]piperazine
• 1-[1-(4-FLUORO-PHENYL)-ETHYL]-PIPERAZINE
• SureCN659199
• (R)-1-[1-(4-FLUORO-PHENYL)-ETHYL]-PIPERAZINE
• AC1N18VU
• AGN-PC-015BX2
• CTK8I9722
• 1-[(1R)-1-(4-fluorophenyl)ethyl]piperazine
• 1-1-(4-fluorophenyl)ethylpiperazine
• DTXSID80398472
• 1-[1-(4-Fluoro-phenyl)-ethyl ]-piperazine
• SB47290
• 1-(1-(4-fluorophenyl)ethyl)piperazine
• DB-259292
• SCHEMBL659199
• CS-0453210
• EN300-1853254
• 516447-52-2
• PEOPJIYWTHRKKU-UHFFFAOYSA-N
• SB37448

• MDL： MFCD05187206
• Inchi： 1S/C12H17FN2/c1-10(15-8-6-14-7-9-15)11-2-4-12(13)5-3-11/h2-5,10,14H,6-9H2,1H3
• InChI Key： PEOPJIYWTHRKKU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)N1CCNCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes